Cas no 957415-96-2 (2-(5-Methyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-(5-Methyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 957415-96-2
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD03419635
• CID: 3058785
• PubChem ID: 6485706
• Update Time: 2025-04-21

2-(5-Methyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-1H-pyrazol-1-yl)propanoic acid
• EN300-83575
• 2-(5-methyl-1H-pyrazol-1-yl)propanoicacid
• DB-375838
• MFCD03419635
• ALBB-012577
• 957415-96-2
• HMS2650G23
• 1H-pyrazole-1-acetic acid, alpha,5-dimethyl-
• CHEMBL1573888
• LS-03934
• 2-(5-Methyl-pyrazol-1-yl)-propionic acid
• Z1198162440
• MLS000716841
• BBL038676
• AKOS016345006
• HMS1700D18
• G45837
• STK312400
• 2-(5-methyl-pyrazol-1-yl)-propionic acid, AldrichCPR
• 2-(5-methylpyrazol-1-yl)propanoic acid
• CS-0262721
• SMR000278358
• SCHEMBL26914316
• AKOS000301633

• MDL： MFCD03419635
• Inchi： 1S/C7H10N2O2/c1-5-3-4-8-9(5)6(2)7(10)11/h3-4,6H,1-2H3,(H,10,11)
• InChI Key： CBZGESBWHSGWLK-UHFFFAOYSA-N
• SMILES： OC(C(C)N1C(C)=CC=N1)=O

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives